Cas no 1000577-85-4 (2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile)
1000577-85-4 structure
Product Name:2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
CAS No:1000577-85-4
MF:C7H3ClFIN2
MW:296.467995882034
CID:3157532
PubChem ID:26598350
Update Time:2025-04-21
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile
- SB82583
- 1000577-85-4
- DTXSID701255825
- FS-6157
- AKOS027385735
-
- MDL： MFCD09800814
- Inchi： 1S/C7H3ClFIN2/c8-4-1-5(10)7(12)3(2-11)6(4)9/h1H,12H2
- InChI Key： SHKGZYTZNRSZAQ-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C(C#N)=C1N)F)Cl
Computed Properties
- Exact Mass: 295.90135Da
- Monoisotopic Mass: 295.90135Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Melting Point: 145-147°C
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035151-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
￡179.00 | 2022-03-01 | |
| Fluorochem | 035151-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
￡635.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1255556-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
$325 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255556-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
$1040 | 2024-06-05 | |
| A2B Chem LLC | AX92894-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
$275.00 | 2024-01-05 | |
| A2B Chem LLC | AX92894-5g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 5g |
$825.00 | 2024-01-05 | |
| eNovation Chemicals LLC | Y1255556-250mg |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 250mg |
$205 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255556-25g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 25g |
$3935 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1255556-250mg |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 250mg |
$210 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1255556-1g |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile |
1000577-85-4 | 95% | 1g |
$340 | 2025-02-26 |
2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1000577-85-4 (2-Amino-5-chloro-6-fluoro-3-iodobenzonitrile) Related Products
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